Benzyl formate
Benzyl formate
Benzyl formate, also known as benzyl methanoate or BZO, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl formate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, benzyl formate is primarily located in the cytoplasm. Benzyl formate is an almond, apricot, and black tea tasting compound that can be found in coffee and coffee products, fruits, and tea. This makes benzyl formate a potential biomarker for the consumption of these food products.
Benzylformate is a carboxylic ester. It derives from a benzyl alcohol.
Benzylformate is a carboxylic ester. It derives from a benzyl alcohol.
Brand Name:
Vulcanchem
CAS No.:
104-57-4
VCID:
VC0089892
InChI:
InChI=1S/C8H8O2/c9-7-10-6-8-4-2-1-3-5-8/h1-5,7H,6H2
SMILES:
C1=CC=C(C=C1)COC=O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
Benzyl formate
CAS No.: 104-57-4
Main Products
VCID: VC0089892
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
| CAS No. | 104-57-4 |
|---|---|
| Product Name | Benzyl formate |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | benzyl formate |
| Standard InChI | InChI=1S/C8H8O2/c9-7-10-6-8-4-2-1-3-5-8/h1-5,7H,6H2 |
| Standard InChIKey | UYWQUFXKFGHYNT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COC=O |
| Canonical SMILES | C1=CC=C(C=C1)COC=O |
| Boiling Point | 203.0 °C |
| Density | 1.082-1.092 |
| Physical Description | colourless liquid with an intense pleasant, floral-fruity odou |
| Description | Benzyl formate, also known as benzyl methanoate or BZO, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl formate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, benzyl formate is primarily located in the cytoplasm. Benzyl formate is an almond, apricot, and black tea tasting compound that can be found in coffee and coffee products, fruits, and tea. This makes benzyl formate a potential biomarker for the consumption of these food products. Benzylformate is a carboxylic ester. It derives from a benzyl alcohol. |
| Solubility | insoluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | benzyl formate |
| PubChem Compound | 7708 |
| Last Modified | Nov 11 2021 |
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